Cas no 881288-45-5 (4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide)

• Product Name: 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide
• CAS No: 881288-45-5
• MF: C₁₆H₁₈BrNO₂S
• MW: 368.288622379303
• CID: 4718239
• Update Time: 2025-10-28

4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-cyclohexylnaphthalene-1-sulfonamide
• AM87731
• 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide

• Inchi： 1S/C16H18BrNO2S/c17-15-10-11-16(14-9-5-4-8-13(14)15)21(19,20)18-12-6-2-1-3-7-12/h4-5,8-12,18H,1-3,6-7H2
• InChI Key： FIFCLQQYRVANMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC=CC=21)S(NC1CCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 442
• Topological Polar Surface Area: 54.6

Additional information on 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide

Introduction to 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide (CAS No. 881288-45-5)

4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 881288-45-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The structural motif of this molecule, featuring a naphthalene core substituted with a bromine atom at the 4-position and an N-cyclohexyl sulfonamide group at the 1-position, imparts unique electronic and steric properties that make it a promising candidate for further investigation in drug discovery.

The naphthalene scaffold is a common structural feature in many bioactive molecules, renowned for its ability to interact with biological targets through hydrophobic and π-stacking interactions. The introduction of a bromine atom at the 4-position enhances the electrophilicity of the aromatic system, potentially facilitating further functionalization or interaction with specific binding sites. Concurrently, the N-cyclohexyl sulfonamide moiety introduces a bulky, lipophilic group that can modulate solubility and metabolic stability, which are critical factors in drug design.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural diversity within this class allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles to optimize therapeutic efficacy. The specific combination of substituents in 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide positions it as a versatile scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Naphthalene derivatives have been explored as inhibitors of various kinases and other enzymes implicated in cancer progression. The bromine substituent can serve as a handle for further derivatization via cross-coupling reactions, enabling the construction of more complex molecules with enhanced biological activity. Additionally, the sulfonamide group is known to improve binding affinity to target proteins, making it an attractive moiety for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide for potential drug-like properties. These computational approaches allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before conducting costly wet-lab experiments. Such methodologies have accelerated the discovery pipeline for novel therapeutics and have highlighted compounds like this one as promising candidates for further development.

The synthesis of 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include bromination of naphthalene derivatives followed by nucleophilic substitution with cyclohexyl isocyanate or another suitable reagent to introduce the sulfonamide group. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry, have improved the efficiency and scalability of these processes.

In addition to its pharmaceutical applications, 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide may find utility in materials science and chemical biology. Its unique structural features make it a valuable building block for designing molecules with specific physicochemical properties. For instance, derivatives of this compound could be explored as probes for studying protein-ligand interactions or as components in supramolecular assemblies.

The growing interest in structure-based drug design has underscored the importance of high-quality crystal structures of protein-ligand complexes. Compounds like 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide serve as excellent starting points for generating such structures, which are essential for understanding molecular recognition mechanisms and guiding rational drug design efforts. Collaborative efforts between computational chemists and experimental biologists have leveraged these insights to develop more effective drugs targeting complex diseases.

Future research directions may focus on exploring analogs of 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide to enhance its pharmacological profile. By systematically modifying substituents on the naphthalene core or introducing additional functional groups, researchers can optimize potency, selectivity, and pharmacokinetic properties. Such efforts are likely to yield novel compounds with therapeutic potential across multiple disease areas.

The development of novel sulfonamides remains a vibrant area of research due to their versatility and broad range of biological activities. As our understanding of biological systems continues to evolve, compounds like 4-Bromo-N-cyclohexylnaphthalene-1-sulfonamide will undoubtedly play a crucial role in advancing therapeutic strategies against human diseases.